Cas no 2228229-70-5 (2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropylmethanamine
• CAS No: 2228229-70-5
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6407126
• PubChem ID: 165630484
• Update Time: 2025-11-06

2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropylmethanamine
• [2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropyl]methanamine
• 2228229-70-5
• EN300-1956426

• Inchi： 1S/C9H11F2NO/c1-6-7(2-3-13-6)8(5-12)4-9(8,10)11/h2-3H,4-5,12H2,1H3
• InChI Key： HMBXRMOPDXYMEO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=COC=1C)CN)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropylmethanamine

2,2-Difluoro-1-(2-Methylfuran-3-yl)cyclopropylmethanamine

The compound 2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropylmethanamine (CAS No. 2228229-70-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl ring substituted with a methylfuran group and a methanamine moiety. The presence of two fluorine atoms on the cyclopropane ring introduces interesting electronic properties, making this compound a valuable subject for research in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The fluorine substitution in this compound further enhances its pharmacokinetic properties, such as improved bioavailability and stability. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutics targeting various diseases, including cancer and infectious disorders.

In the context of agricultural chemistry, the methylfuran substituent has been shown to confer selectivity towards certain pests and pathogens. This makes 2,2-difluoro-1-(2-methylfuran-3-yl)cyclopropylmethanamine a promising candidate for the development of eco-friendly pesticides and herbicides. The integration of fluorine atoms also contributes to the compound's resistance to metabolic degradation, which is crucial for its effectiveness in agricultural applications.

From a synthetic perspective, the construction of this compound involves advanced methodologies such as palladium-catalyzed cross-coupling reactions and ring-opening polymerization. These techniques not only ensure high yields but also allow for fine-tuning of the molecule's properties. The synthesis of cyclopropylmethanamine derivatives has been optimized in recent years, enabling large-scale production for both research and industrial purposes.

The electronic properties of cyclopropane rings make them attractive for applications in organic electronics. The fluorine substitution in this compound enhances its electron-withdrawing effects, potentially making it useful in the development of new semiconducting materials. Researchers are actively investigating the use of such compounds in flexible electronics and organic light-emitting diodes (OLEDs), where their unique electronic characteristics could offer significant advantages.

In terms of environmental impact, the synthesis and application of cyclopropylmethanamine derivatives are being scrutinized to ensure sustainability. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production. This focus on sustainability aligns with global efforts to develop environmentally friendly chemical processes while maintaining high standards of performance.

Looking ahead, the versatility of cyclopropyl-containing compounds positions them as key players in future innovations across multiple disciplines. The combination of fluorine substitution and methylfuran functionality in this specific compound opens up new avenues for research and development. As scientific understanding deepens, we can expect even more groundbreaking applications for CAS No. 2228229-70-5, further solidifying its role as an essential component in modern chemistry.